(R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic acid

• IUPAC Name: (3R)-4,4-dimethyl-3-(phenylmethoxycarbonylamino)pentanoic acid
• InChI: InChI=1S/C15H21NO4/c1-15(2,3)12(9-13(17)18)16-14(19)20-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m1/s1
• InChI Key: PAENHBDXAWYRRZ-GFCCVEGCSA-N
• Canonical SMILES: CC(C)(C)C(CC(=O)O)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: CC(C)(C)[C@@H](CC(=O)O)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol

Description

(R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic acid, also known as R-Boc-Dmp, is an important organic compound used in a number of scientific and lab experiments. It is a carboxylic acid derivative and is used as a building block in many organic synthesis reactions. R-Boc-Dmp is used in the synthesis of peptides, proteins, and other complex molecules. It is also used as a protective group in the synthesis of peptides, proteins, and other compounds. In addition, R-Boc-Dmp is used as a catalyst in the synthesis of pharmaceuticals and other compounds.

Scientific Research Applications

Rhodium(I)-Catalyzed Carboxylation

Rhodium(I)-catalyzed carboxylation of aryl- and alkenylboronic esters with CO2 can be used to prepare various functionalized aryl- and alkenyl-carboxylic acids, including compounds structurally related to "(R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic acid" (Ukai, Aoki, Takaya, & Iwasawa, 2006).

Enzyme-linked Immunosorbent Assay (ELISA) Development

An ELISA method was developed for detecting residues of pesticides, utilizing haptens structurally related to "this compound." This method demonstrates the compound's relevance in developing sensitive assays for environmental and health safety monitoring (Yang, Wang, Jiang, Sun, Pan, Lei, Wu, Shen, Xiao, & Xu, 2008).

Synthesis of Conformationally Rigid Analogues

The synthesis of conformationally rigid analogues of 2-aminoadipic acid, incorporating structures similar to "this compound," showcases its potential in the development of novel compounds with specific biological activities (Kubyshkin, Mykhailiuk, Ulrich, & Komarov, 2009).

Macrocyclic Diorganotin Complexes

Research on macrocyclic diorganotin complexes of gamma-amino acid dithiocarbamates, related to the structural motifs of "this compound," highlights its application in ion-pair recognition and supramolecular chemistry (Cruz-Huerta, Carillo-Morales, Santacruz-Juárez, Hernández-Ahuactzí, Escalante-García, Godoy-Alcántar, Guerrero-Alvarez, Höpfl, Morales‐Rojas, & Sánchez, 2008).